Cas no 1805466-99-2 (Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-iodopyridine-6-acetate)

• Product Name: Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-iodopyridine-6-acetate
• CAS No: 1805466-99-2
• MF: C₁₁H₁₃F₂IN₂O₂
• MW: 370.134402036667
• CID: 4893425
• Update Time: 2025-05-28

Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-iodopyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-iodopyridine-6-acetate

• Inchi： 1S/C11H13F2IN2O2/c1-2-18-9(17)4-6-3-7(11(12)13)10(14)8(5-15)16-6/h3,11H,2,4-5,15H2,1H3
• InChI Key： VJYGGZZWNJGGDF-UHFFFAOYSA-N
• SMILES： IC1=C(CN)N=C(C=C1C(F)F)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 282
• XLogP3: 1.2
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-iodopyridine-6-acetate

Comprehensive Overview of Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-iodopyridine-6-acetate (CAS No. 1805466-99-2)

Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-iodopyridine-6-acetate (CAS No. 1805466-99-2) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including an aminomethyl moiety, a difluoromethyl group, and an iodo substitution, making it a versatile intermediate for drug discovery and material science applications. Its molecular structure, C₁₁H₁₃F₂INO₂, underscores its relevance in modern synthetic chemistry.

The growing interest in fluorinated pyridines and iodinated heterocycles has positioned this compound as a focal point for researchers exploring novel bioactive molecules. Recent trends in AI-driven drug design and green chemistry have further amplified its importance, as scientists seek sustainable methods to synthesize such complex structures. Questions like "How to optimize the synthesis of Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-iodopyridine-6-acetate?" or "What are the applications of difluoromethyl-containing compounds in medicinal chemistry?" are frequently searched, reflecting its relevance in cutting-edge research.

From a synthetic perspective, the ethyl acetate ester group in this compound enhances its solubility, facilitating downstream modifications. The presence of both electron-withdrawing (iodo, difluoromethyl) and electron-donating (aminomethyl) groups creates a balanced electronic environment, ideal for cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig animations. Such properties align with the pharmaceutical industry's demand for multifunctional building blocks.

In agrochemical research, the difluoromethyl group is prized for its ability to mimic metabolic intermediates, making derivatives of this compound potential candidates for herbicide or pesticide development. Researchers are also investigating its role in metal-organic frameworks (MOFs) for catalytic applications, addressing sustainability challenges in industrial processes.

Analytical characterization of CAS No. 1805466-99-2 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. Recent advancements in machine learning for chemical property prediction have enabled faster screening of its derivatives, accelerating discovery workflows. This synergy between experimental and computational approaches is reshaping how scientists utilize such compounds.

Storage and handling recommendations for this compound emphasize protection from light and moisture due to the sensitivity of the iodo and aminomethyl groups. Proper chemical stability protocols ensure its longevity in research settings, a topic frequently discussed in laboratory safety forums.

As the scientific community prioritizes structure-activity relationship (SAR) studies, Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-iodopyridine-6-acetate continues to gain traction. Its adaptability in high-throughput screening and combinatorial chemistry platforms makes it a valuable asset for discovering next-generation therapeutics and functional materials.